Cas no 1352296-19-5 (Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)-)

• Product Name: Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)-
• CAS No: 1352296-19-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5869571
• Update Time: 2025-10-18

Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)-

• Inchi： 1S/C12H17NO3/c1-12(2,3)16-11(15)10(13)8-4-6-9(14)7-5-8/h4-7,10,14H,13H2,1-3H3/t10-/m0/s1
• InChI Key： CJPJHVFZFGDVBV-JTQLQIEISA-N
• SMILES： C1([C@H](N)C(OC(C)(C)C)=O)=CC=C(O)C=C1

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 332.8±27.0 °C(Predicted)
• pka: 9.74±0.26(Predicted)

Additional information on Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)-

Introduction to Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- (CAS No. 1352296-19-5)

Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- (CAS No. 1352296-19-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of benzeneacetic acid and features a unique structural arrangement that includes an α-amino group, a 4-hydroxy substituent, and a tert-butyl ester moiety. The (αS)-configuration imparts enantiomeric purity, which is crucial for its potential applications in drug development.

The chemical structure of Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- is characterized by its aromatic ring and the presence of functional groups that confer specific chemical and biological properties. The α-amino group can participate in hydrogen bonding and other intermolecular interactions, which are essential for its binding to biological targets. The 4-hydroxy substituent adds polarity and can influence the compound's solubility and reactivity. The tert-butyl ester moiety provides steric protection and can be hydrolyzed under physiological conditions to release the active carboxylic acid form.

In recent years, the study of chiral compounds has become increasingly important due to their potential to exhibit distinct pharmacological profiles compared to their racemic counterparts. The enantiomeric purity of Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- makes it a valuable candidate for drug discovery and development. Research has shown that chiral compounds can have improved efficacy and reduced side effects when used in therapeutic applications.

One of the key areas of research involving Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- is its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl ester moiety in this compound can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active carboxylic acid form. This approach can enhance the drug's bioavailability and reduce its toxicity.

Several studies have explored the biological activity of Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)-. For instance, it has been investigated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. One such study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- could be a promising lead compound for the development of anticancer drugs.

Another area of interest is the use of Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems and have neuroprotective effects. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited significant neuroprotective activity in vitro and in animal models of neurodegenerative diseases.

The synthesis of Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- involves several steps that require precise control over stereochemistry to ensure the desired enantiomeric purity. One common synthetic route involves the use of chiral auxiliaries or catalysts to achieve asymmetric synthesis. Recent advancements in asymmetric catalysis have made it possible to produce this compound with high enantiomeric excess (ee) values efficiently.

In addition to its potential therapeutic applications, Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- is also used as a building block in organic synthesis. Its unique structural features make it a versatile intermediate for the preparation of more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material for the synthesis of peptidomimetics and other bioactive molecules.

The safety profile of Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects.

In conclusion, Benzeneacetic acid, α-amino-4-hydroxy-, 1,1-dimethylethyl ester, (αS)- (CAS No. 1352296-19-5) is a promising chiral compound with potential applications in drug discovery and development. Its unique structural features and enantiomeric purity make it an attractive candidate for various therapeutic uses. Ongoing research continues to explore its biological activity and synthetic methods to optimize its properties for clinical applications.